Cas no 1609395-48-3 (2-(1H-tetrazol-5-yl)aniline hydrate)

• Product Name: 2-(1H-tetrazol-5-yl)aniline hydrate
• CAS No: 1609395-48-3
• MF: C₇H₉N₅O
• MW: 179.179260015488
• MDL: MFCD26959596
• CID: 4608139
• Update Time: 2022-09-22

2-(1H-tetrazol-5-yl)aniline hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(1H-tetrazol-5-yl)aniline hydrate

• MDL： MFCD26959596
• Inchi： 1S/C7H7N5.H2O/c8-6-4-2-1-3-5(6)7-9-11-12-10-7;/h1-4H,8H2,(H,9,10,11,12);1H2
• InChI Key： YFWCNKSJFLSBIO-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C1=NN=NN1.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1